Cas no 918661-42-4 (1,3,6,9-Dodecanetetrol, 4,8-diethyl-6-methyl-, (3R,4R,6S,8R,9R)-)

• Product Name: 1,3,6,9-Dodecanetetrol, 4,8-diethyl-6-methyl-, (3R,4R,6S,8R,9R)-
• CAS No: 918661-42-4
• MF: C₁₇H₃₆O₄
• MW: 304.465346336365
• CID: 771817
• PubChem ID: 71426499
• Update Time: 2025-04-19

1,3,6,9-Dodecanetetrol, 4,8-diethyl-6-methyl-, (3R,4R,6S,8R,9R)- Chemical and Physical Properties

Names and Identifiers

• 1,3,6,9-Dodecanetetrol, 4,8-diethyl-6-methyl-, (3R,4R,6S,8R,9R)-
• (3R,4R,6S,8R,9R)-4,8-diethyl-6-methyldodecane-1,3,6,9-tetrol
• 918661-42-4
• DTXSID40845255

• Inchi： 1S/C17H36O4/c1-5-8-15(19)13(6-2)11-17(4,21)12-14(7-3)16(20)9-10-18/h13-16,18-21H,5-12H2,1-4H3/t13-,14-,15-,16-,17+/m1/s1
• InChI Key： LSJINCKWGHYOKH-HHARLNAUSA-N
• SMILES： O[C@](C)(C[C@@H](CC)[C@@H](CCO)O)C[C@@H](CC)[C@@H](CCC)O

Computed Properties

• Exact Mass: 304.26135963g/mol
• Monoisotopic Mass: 304.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.9Ų